Cas no 1286714-91-7 (N-4-(diethylamino)-2-methylphenyl-2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carboxamide)

• Product Name: N-4-(diethylamino)-2-methylphenyl-2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carboxamide
• CAS No: 1286714-91-7
• MF: C₂₁H₂₅N₅OS
• MW: 395.521102666855
• CID: 6042521
• PubChem ID: 52907435
• Update Time: 2025-07-14

N-4-(diethylamino)-2-methylphenyl-2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(diethylamino)-2-methylphenyl-2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carboxamide
• F6113-0386
• N-[4-(diethylamino)-2-methylphenyl]-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-4-carboxamide
• SR-01000926847-1
• AKOS024532477
• N-(4-(diethylamino)-2-methylphenyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide
• 1286714-91-7
• SR-01000926847

• Inchi： 1S/C21H25N5OS/c1-5-26(6-2)16-10-11-17(14(3)12-16)23-20(27)18-13-28-21(24-18)25-19-9-7-8-15(4)22-19/h7-13H,5-6H2,1-4H3,(H,23,27)(H,22,24,25)
• InChI Key： LVWXBEYJDQUFNT-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC(=CC=2C)N(CC)CC)=O)N=C1NC1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 395.17798161g/mol
• Monoisotopic Mass: 395.17798161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(diethylamino)-2-methylphenyl-2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carboxamide

Recent Advances in the Study of N-4-(diethylamino)-2-methylphenyl-2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carboxamide (CAS: 1286714-91-7)

The compound N-4-(diethylamino)-2-methylphenyl-2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carboxamide (CAS: 1286714-91-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have elucidated the molecular structure and physicochemical properties of N-4-(diethylamino)-2-methylphenyl-2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carboxamide, highlighting its potential as a kinase inhibitor. The compound exhibits high selectivity and potency against specific kinase targets, making it a candidate for the treatment of various cancers and inflammatory diseases. Advanced computational modeling and X-ray crystallography have been employed to understand its binding interactions with target proteins, providing insights into its mode of action.

In preclinical studies, N-4-(diethylamino)-2-methylphenyl-2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carboxamide has demonstrated significant efficacy in inhibiting tumor growth in xenograft models. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been thoroughly investigated to assess its suitability for clinical development. These studies have revealed favorable oral bioavailability and a manageable toxicity profile, supporting its progression to further clinical trials.

Furthermore, recent research has explored the potential of N-4-(diethylamino)-2-methylphenyl-2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carboxamide in combination therapies. Synergistic effects have been observed when the compound is used alongside conventional chemotherapeutic agents, suggesting its utility in enhancing treatment outcomes for resistant cancers. Ongoing studies are also investigating its application in non-oncological conditions, such as autoimmune disorders, where its immunomodulatory effects could be beneficial.

In conclusion, N-4-(diethylamino)-2-methylphenyl-2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carboxamide represents a promising therapeutic agent with broad potential in both oncology and immunology. Continued research and clinical validation will be essential to fully realize its therapeutic benefits and establish its place in modern medicine. This briefing underscores the importance of further exploration into this compound's mechanisms and applications, which could lead to groundbreaking advancements in drug development.